Cas no 106064-38-4 (Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, hexyl ester)

• Product Name: Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, hexyl ester
• CAS No: 106064-38-4
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• CID: 1170300
• Update Time: 2024-07-26

Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, hexyl ester

• Inchi： 1S/C18H26O4/c1-2-3-4-8-12-22-18(20)14-17(19)11-13-21-15-16-9-6-5-7-10-16/h5-7,9-10H,2-4,8,11-15H2,1H3
• InChI Key： QSVPRCVMWWNGEJ-UHFFFAOYSA-N
• SMILES： C(OCCCCCC)(=O)CC(=O)CCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 306.18318

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 408.0±25.0 °C(Predicted)
• PSA: 52.6
• pka: 10.49±0.46(Predicted)